Perphenazine-d4
Perphenazine-d4
Perphenazine-d4 is intended for use as an internal standard for the quantification of perphenazine by GC- or LC-MS. Perphenazine is a typical antipsychotic. It binds to dopamine D2, α1A-, α2A-, α2B-, and α2C-adrenergic, M3 muscarinic, and histamine H1 receptors (Kis = 1.4, 10, 1,848, 104.9, 85.2, 810.5 and 8 nM, respectively), as well as the serotonin (5-HT) receptor subtypes 5-HT1A, 5-HT2A, 5-HT2C, 5-HT6, and 5-HT7 (Kis = 421, 5.6, 132, 17, and 23 nM, respectively). Perphenazine (1, 5, and 10 mg/kg) enhances morphine-induced analgesia in the tail-flick and hot plate tests in rats. It reduces cannibalism in female mice when administered at doses of 2 and 4 mg/kg. Formulations containing perphenazine have been used in the treatment of schizophrenia and psychosis.
A labelled Perphenazine which is a medium-potency antipsychotic.
A labelled Perphenazine which is a medium-potency antipsychotic.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196476
InChI:
InChI=1S/C21H26ClN3OS/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)27-21)9-3-8-23-10-12-24(13-11-23)14-15-26/h1-2,4-7,16,26H,3,8-15H2/i2D,4D,6D,16D
SMILES:
C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCO
Molecular Formula:
C21H26ClN3OS
Molecular Weight:
408.0 g/mol
Perphenazine-d4
CAS No.:
Cat. No.: VC0196476
Molecular Formula: C21H26ClN3OS
Molecular Weight: 408.0 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Perphenazine-d4 is intended for use as an internal standard for the quantification of perphenazine by GC- or LC-MS. Perphenazine is a typical antipsychotic. It binds to dopamine D2, α1A-, α2A-, α2B-, and α2C-adrenergic, M3 muscarinic, and histamine H1 receptors (Kis = 1.4, 10, 1,848, 104.9, 85.2, 810.5 and 8 nM, respectively), as well as the serotonin (5-HT) receptor subtypes 5-HT1A, 5-HT2A, 5-HT2C, 5-HT6, and 5-HT7 (Kis = 421, 5.6, 132, 17, and 23 nM, respectively). Perphenazine (1, 5, and 10 mg/kg) enhances morphine-induced analgesia in the tail-flick and hot plate tests in rats. It reduces cannibalism in female mice when administered at doses of 2 and 4 mg/kg. Formulations containing perphenazine have been used in the treatment of schizophrenia and psychosis. A labelled Perphenazine which is a medium-potency antipsychotic. |
|---|---|
| Molecular Formula | C21H26ClN3OS |
| Molecular Weight | 408.0 g/mol |
| IUPAC Name | 2-[4-[3-(2-chloro-1,3,7,9-tetradeuteriophenothiazin-10-yl)propyl]piperazin-1-yl]ethanol |
| Standard InChI | InChI=1S/C21H26ClN3OS/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)27-21)9-3-8-23-10-12-24(13-11-23)14-15-26/h1-2,4-7,16,26H,3,8-15H2/i2D,4D,6D,16D |
| Standard InChI Key | RGCVKNLCSQQDEP-WNJORUDBSA-N |
| Isomeric SMILES | [2H]C1=CC(=C2C(=C1)SC3=C(N2CCCN4CCN(CC4)CCO)C(=C(C(=C3)[2H])Cl)[2H])[2H] |
| SMILES | C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCO |
| Canonical SMILES | C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCO |
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